Cas no 1096815-75-6 (4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1096815-75-6
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4571658
• PubChem ID: 43316754
• Update Time: 2024-11-05

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
• 1096815-75-6
• Z415654294
• EN300-51469
• AKOS008129040
• 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylicacid

• Inchi： 1S/C9H6ClNO2S/c10-8-2-1-7(14-8)5-3-11-4-6(5)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： DSHDVBHHAGCNAE-UHFFFAOYSA-N
• SMILES： N1C=C(C2SC(Cl)=CC=2)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids